Cas no 403715-76-4 (2H-Pyrrolo[2,3-e]benzothiazole(9CI))

• Product name: 2H-Pyrrolo[2,3-e]benzothiazole(9CI)
• CAS No: 403715-76-4
• MF: C₉H₆N₂S
• MW: 174.222340106964
• CID: 325955
• PubChem ID: 45077050

2H-Pyrrolo[2,3-e]benzothiazole(9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrrolo[2,3-e]benzothiazole(9CI)
• 2H-pyrrolo[2,3-e][1,3]benzothiazole
• DTXSID90663244
• 2H-[1,3]THIAZOLO[5,4-G]INDOLE
• 2H-Thiazolo[5,4-g]indole
• 403715-76-4

• Inchi： InChI=1S/C9H6N2S/c1-2-7-9(11-5-12-7)8-6(1)3-4-10-8/h1-4H,5H2
• InChI Key： GQJYZPKPJFXFON-UHFFFAOYSA-N
• SMILES： N1=C2C3=NC=CC3=CC=C2SC1

Computed Properties

• Exact Mass: 174.025
• Monoisotopic Mass: 174.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50A^2
• XLogP3: 1.1